Cas no 105731-28-0 (Cyclohexaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]-)

Cyclohexaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]- structure
105731-28-0 structure
Product Name:Cyclohexaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]-
CAS No:105731-28-0
MF:C16H22O3S
MW:294.409083843231
CID:1163275
Update Time:2024-07-26

Cyclohexaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]-
    • Inchi: 1S/C16H22O3S/c1-11-8-13(12(2)20-11)14(17)9-16(10-15(18)19)6-4-3-5-7-16/h8H,3-7,9-10H2,1-2H3,(H,18,19)
    • InChI Key: HTPLDUBFRZVHDU-UHFFFAOYSA-N
    • SMILES: C1(CC(C2C=C(C)SC=2C)=O)(CC(O)=O)CCCCC1

Experimental Properties

  • Density: 1.149±0.06 g/cm3(Predicted)
  • Boiling Point: 462.2±40.0 °C(Predicted)
  • pka: 4.72±0.10(Predicted)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd